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Compound of Interest

Compound Name: Thiobenzoic acid

Cat. No.: B045634

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling
protocols for thiobenzoic acid. Designed for laboratory and drug development settings, this
document summarizes key quantitative data, outlines experimental procedures, and offers
visual workflows to ensure the safe and effective use of this compound.

Chemical and Physical Properties

Thiobenzoic acid is an organosulfur compound with a distinct stench.[1] It is a pale yellow
liquid that may freeze just below room temperature.[2] Understanding its physical and chemical
properties is fundamental to its safe handling and use in experimental settings.
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Property Value Source(s)

Molecular Formula C7HeOS [3114]

Molecular Weight 138.19 g/mol [3][4]

CAS Number 98-91-9 [3]
Pale yellow to yellow-orange or

Appearance ) o ) [2][5]
reddish-brown liquid or solid

Odor Stench / Sulfurous [1][5]

Melting Point 15-18 °C [5]

N _ 80-87 °C @ 10 Torr; 122 °C @

Boiling Point [5]
30 mmHg

Density 1.174 g/cm3 at 20-25 °C [5]

Flash Point 94 °C (closed cup)

B Insoluble in water.[5] Soluble in

Solubility [6]
ether and ethanol.

pKa Approximately 2.5 [7]

Toxicological Data

Thiobenzoic acid is classified as a hazardous substance, primarily causing skin and eye

irritation, and potentially respiratory irritation.[6] Acute toxicity data is limited, and no

occupational exposure limits have been established.[6]
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Parameter Value Species Route Source(s)
LD50 350 mg/kg Rat Intraperitoneal [6]
> 2000 mg/kg
Oral LD50 (ATE) (classification - Oral [6]
criteria not met)
> 2000 mg/kg
Dermal LD50 o
(classification - Dermal [6]
(ATE) L
criteria not met)
> 20 mg/l
Vapor LC50 o )
(classification - Inhalation [6]
(ATE)

criteria not met)

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Experimental Protocols: Safe Handling and Disposal

Adherence to strict safety protocols is paramount when working with thiobenzoic acid.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

e Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[4]

Eye Protection: Chemical safety goggles or a face shield.

» Skin and Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases

should be used.

Weighing and Preparing Solutions
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» Ventilation: All handling of thiobenzoic acid, including weighing and solution preparation,
must be conducted in a well-ventilated chemical fume hood.[1]

o Containment: Use a draft shield or a dedicated weighing enclosure within the fume hood to
prevent the dispersal of the substance.

e Dispensing: Use a clean spatula or appropriate dispensing tool. Avoid generating dust or
aerosols.[1]

o Solution Preparation: When dissolving, add the thiobenzoic acid slowly to the solvent. Be
aware of any potential exothermic reactions, although none are prominently noted for
common laboratory solvents.

o Cleaning: Thoroughly clean all equipment and the work area after use.

Storage

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
acids, strong bases, strong reducing agents, and oxidizing agents.[6]

e Some sources indicate that thiobenzoic acid is air-sensitive and should be stored under an
inert atmosphere (e.g., argon).[4]

o Keep containers tightly sealed.[1]

Waste Disposal

» Dispose of waste thiobenzoic acid and contaminated materials in accordance with local,
state, and federal regulations.[8]

o Collect waste in a designated, labeled, and sealed container.

» Do not dispose of down the drain.[9]

Emergency Procedures
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Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and plenty of water for
at least 15 minutes. If irritation persists, seek

medical attention.[6]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek medical attention.[10]

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in a sealed
container for disposal. For large spills, contain
the spill and follow institutional emergency

procedures. Prevent entry into waterways.[9]

Visual Workflows and Logical Relationships
Risk Assessment for Handling Thiobenzoic Acid
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Start: Handling Thiobenzoic Acid
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Caption: Risk assessment workflow for thiobenzoic acid.

Experimental Workflow: Solution Preparation
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Caption: Workflow for preparing a thiobenzoic acid solution.
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Emergency Response Decision Tree
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Caption: Decision tree for emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045634+#thiobenzoic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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